Tetrahydro-2H-pyran-4-carbonyl chloride

• IUPAC Name: oxane-4-carbonyl chloride
• InChI: InChI=1S/C6H9ClO2/c7-6(8)5-1-3-9-4-2-5/h5H,1-4H2
• InChI Key: RYGUCYSSMOFTSH-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1C(=O)Cl
• Molecular Formula: C6H9ClO2
• DSSTOX Substance ID: DTXSID60383725
• Molecular Weight: 148.59 g/mol
• CAS RN: 40191-32-0

Description

Synthesis Analysis

The synthesis of pyran derivatives is a topic of interest in several of the provided papers. For instance, the synthesis of 6-alkenyl-5-ethoxycarbonyl-2,3-dihydro-4H-pyran-4-one derivatives is described through acylation reactions of γ,β-unsaturated β-keto esters or by diacylation of ethyl hydrogen malonate with α,β-unsaturated acyl chlorides . Additionally, a one-pot synthesis of polyfunctionalized 4H-pyran derivatives is achieved using a molecular sieve-supported zinc catalyst, which offers advantages such as better yield, short reaction time, and mild reaction conditions .

Molecular Structure Analysis

The molecular structure of pyran derivatives can be complex, as indicated by the tetraprotonated form of tetra(2-pyridyl)pyrazine, which features a crystallographic center of symmetry and hydrogen bonding . Although this does not directly describe tetrahydro-2H-pyran-4-carbonyl chloride, it provides an example of the structural intricacies that can be present in pyran-related compounds.

Chemical Reactions Analysis

Chemical reactions involving pyran derivatives are diverse. The oxidation of pyrene and 2,7-disubstituted pyrenes using ruthenium(III) chloride and sodium periodate to yield pyrene-4,5-diones and pyrene-4,5,9,10-tetraones demonstrates the reactivity of the pyran ring under controlled conditions . Furthermore, the development of a new variant of the Migita reaction for carbon-sulfur bond formation exemplifies the versatility of pyran compounds in synthesizing complex molecules such as tetrahydro-4-[3-[4-(2-methyl-1H-imidazol-1-yl)phenyl]thio]phenyl-2H-pyran-4-carboxamide .

Physical and Chemical Properties Analysis

The physical and chemical properties of pyran derivatives are not explicitly detailed in the provided papers. However, the synthesis methods and molecular structures discussed suggest that these compounds can exhibit a range of properties depending on their specific substituents and structural conformations. For example, the synthesis of new 5-(1-aryl-1H-pyrazole-4-yl)-1H-tetrazoles from 1-aryl-1H-pyrazole-4-carbonitriles indicates that substituents on the pyran ring can significantly alter the compound's reactivity and physical properties .

Scientific Research Applications

Synthesis and Chemical Reactions

• Synthesis of p-Aminobenzoic Acid Diamides

  The compound was used to synthesize various diamides through acylation reactions. This research highlighted its utility in creating specific chemical structures (Agekyan & Mkryan, 2015).

• Undergraduate Organic Laboratory Project

  In an educational context, the compound was used in a student research project to synthesize tetrahydro-2-(4-nitrophenyl)-4-phenyl-2H-pyran, showcasing its applicability in academic settings (Dintzner et al., 2012).

• Gas-Phase Pyrolysis Kinetics and Mechanism

  This study investigated the kinetics of pyrolysis of various tetrahydro-2H-pyrans, including their behavior in gas-phase reactions. This research contributes to understanding the thermal stability and decomposition of these compounds (Álvarez-Aular et al., 2018).

• Development of New Chemical Reactions

  A study explored the use of tetrahydro-2H-pyran-4-carbonyl chloride in carbon−sulfur bond formation, highlighting its potential in creating new pharmaceutical compounds (Norris & Leeman, 2008).

Biological and Medicinal Applications

• Synthesis and Anti-Inflammatory Properties

  Research into the synthesis of 5-(tetrahydro-4-phenyl-2H-pyran-4-yl)-4H-1,2,4-triazole-3-thiols, derived from tetrahydro-4-phenyltetrahydropyran-4-carbonyl chloride, explored its potential for anti-inflammatory applications (Arustamyan et al., 2021).

• Synthesis of Labeled Molecular Probes

  The compound was used to produce labeled forms of TAK779, a potent CCR5 antagonist, for use as molecular probes, demonstrating its role in advanced biochemical research (Konno et al., 2009).

• Synthesis of Novel Antibacterial Agents

  A study focused on synthesizing novel 1,3,4-oxadiazoles with potential antibacterial activity, using tetrahydro-2H-pyran-4-carbonyl chloride as a key intermediate (Aghekyan et al., 2020).

Safety and Hazards

Tetrahydro-2H-pyran-4-carbonyl chloride is a hazardous substance. It causes severe skin burns and eye damage. It reacts violently with water, and contact with water liberates toxic gas. The compound should be stored under inert gas and in a dry place.

Mechanism of Action

Target of Action

The specific biological targets of Tetrahydro-2H-pyran-4-carbonyl chloride are currently unknown due to the lack of research data . .

Mode of Action

It’s possible that the compound could interact with its targets through covalent bonding, given the presence of a carbonyl chloride group in its structure .

Pharmacokinetics

Its physicochemical properties suggest that it may have high gastrointestinal absorption and could potentially cross the blood-brain barrier .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of Tetrahydro-2H-pyran-4-carbonyl chloride. For instance, it reacts violently with water, releasing toxic gas . Therefore, it should be stored in a dry, inert atmosphere .

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Oxalyl chloride (170 μL, 1.94 mmol) and DMF (2 drops) were added to a solution of tetrahydro-2H-pyran-4-carboxylic acid (84 mg, 0.64 mmol) in DCM (4 mL) and stirred for 1.5 hours. The reaction was concentrated under vacuum affording tetrahydro-pyran-4-carbonyl chloride. This was used with no further purification or analysis.

Synthesis routes and methods III

Procedure details

The tetrahydropyran-4-carboxylic esters II required for the novel reaction can be obtained from diethyl tetrahydropyran-4,4-dicarboxylate (i. Chem. Soc. (1952), page 2268). The tetrahydropyran-4-carboxylic esters of the formula II can be obtained from the diethyl ester by hydrolysis using potassium hydroxide to give tetrahydropyran-4,4-dicarboxylic acid, subsequent thermal decarboxylation to give tetrahydropyran-4-carboxylic acid, subsequent reaction with thionyl chloride to give tetrahydropyran-4-carbonyl chloride and subsequent esterification with alcohols (J. Chem. Soc. (1930), p. 2525).